N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide

• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: N-[(Z)-1-(5-methylfuran-2-yl)-3-(3-methylsulfanylanilino)-3-oxoprop-1-en-2-yl]benzamide
• InChI: InChI=1S/C22H20N2O3S/c1-15-11-12-18(27-15)14-20(24-21(25)16-7-4-3-5-8-16)22(26)23-17-9-6-10-19(13-17)28-2/h3-14H,1-2H3,(H,23,26)(H,24,25)/b20-14-
• InChI Key: XBNIVWDROWQYGG-ZHZULCJRSA-N
• Isomeric SMILES: CC1=CC=C(O1)/C=C(/C(=O)NC2=CC(=CC=C2)SC)\NC(=O)C3=CC=CC=C3
• SMILES: CC1=CC=C(O1)C=C(C(=O)NC2=CC(=CC=C2)SC)NC(=O)C3=CC=CC=C3

Description

N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide, also known as MMB, is a small molecule inhibitor that has gained attention in the scientific community for its potential therapeutic applications. MMB is a member of the vinca alkaloid family, which are known for their anti-cancer properties. In

Mechanism of Action

N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide works by inhibiting tubulin polymerization, which is necessary for cell division. This results in the arrest of the cell cycle and ultimately leads to cell death. N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.
Biochemical and physiological effects:
In addition to its anti-cancer properties, N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide has also been found to have anti-inflammatory effects. It has been shown to inhibit the production of inflammatory cytokines, such as TNF-α and IL-6, in macrophages. N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide has also been found to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide in lab experiments is its specificity for tubulin polymerization. This allows for targeted inhibition of cancer cells without affecting normal cells. However, one limitation of N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide research include exploring its potential as a combination therapy with other chemotherapeutic agents, as well as investigating its effects on other diseases, such as Alzheimer's disease. Additionally, further studies are needed to optimize the synthesis method and improve the solubility of N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide for in vivo applications.

Synthesis Methods

The synthesis of N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide involves a multi-step process that begins with the reaction between 5-methyl-2-furoic acid and thionyl chloride to form 5-methyl-2-furoyl chloride. This intermediate is then reacted with 3-(methylthio)aniline to produce N-(5-methyl-2-furyl)-3-(methylthio)aniline. The final step involves the reaction between N-(5-methyl-2-furyl)-3-(methylthio)aniline and N-(2-bromoacetyl)benzamide to produce N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide.

Scientific Research Applications

N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide has been studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-(2-(5-methyl-2-furyl)-1-{[3-(methylsulfanyl)anilino]carbonyl}vinyl)benzamide has also been found to have synergistic effects when combined with other chemotherapeutic agents, such as paclitaxel and cisplatin.